N-(3-{[(4-chlorophenyl)carbamoyl]amino}phenyl)acetamide

• IUPAC Name: N-[3-[(4-chlorophenyl)carbamoylamino]phenyl]acetamide
• InChI: InChI=1S/C15H14ClN3O2/c1-10(20)17-13-3-2-4-14(9-13)19-15(21)18-12-7-5-11(16)6-8-12/h2-9H,1H3,(H,17,20)(H2,18,19,21)
• InChI Key: PNIGXYHLKRESJH-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC(=CC=C1)NC(=O)NC2=CC=C(C=C2)Cl
• Molecular Formula: C15H14ClN3O2
• Molecular Weight: 303.74 g/mol

Description

N-(3-{[(4-chlorophenyl)carbamoyl]amino}phenyl)acetamide is an organic compound with a complex structure that includes a chlorophenyl group, a carbamoyl group, and an acetamide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(3-{[(4-chlorophenyl)carbamoyl]amino}phenyl)acetamide typically involves the reaction of 4-chloroaniline with acetic anhydride to form N-(4-chlorophenyl)acetamide. This intermediate is then reacted with 3-nitrobenzoyl chloride in the presence of a base to yield the final product. The reaction conditions often include the use of solvents such as dichloromethane and catalysts to facilitate the reaction.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification steps such as recrystallization and chromatography are employed to ensure the purity of the final product.

Chemical Reactions Analysis

Types of Reactions

N-(3-{[(4-chlorophenyl)carbamoyl]amino}phenyl)acetamide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert nitro groups to amines.

Substitution: Electrophilic and nucleophilic substitution reactions can occur on the aromatic rings.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Reagents like halogens, alkyl halides, and acids are employed under various conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield nitro derivatives, while reduction can produce amine derivatives.

Scientific Research Applications

N-(3-{[(4-chlorophenyl)carbamoyl]amino}phenyl)acetamide has a wide range of scientific research applications:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic effects and as a lead compound in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-(3-{[(4-chlorophenyl)carbamoyl]amino}phenyl)acetamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

• N-(4-chlorophenyl)acetamide
• N-(3-chlorophenyl)acetamide
• N-(4-bromophenyl)acetamide

Uniqueness

N-(3-{[(4-chlorophenyl)carbamoyl]amino}phenyl)acetamide is unique due to its specific structural features, such as the presence of both chlorophenyl and carbamoyl groups